![molecular formula C8H11ClN2O3 B6215391 2-{5H,6H,8H-imidazo[4,3-c][1,4]oxazin-1-yl}acetic acid hydrochloride CAS No. 2742656-93-3](/img/no-structure.png)
2-{5H,6H,8H-imidazo[4,3-c][1,4]oxazin-1-yl}acetic acid hydrochloride
Overview
Description
2-{5H,6H,8H-imidazo[4,3-c][1,4]oxazin-1-yl}acetic acid hydrochloride (2-IAH), also known as 2-imidazolylacetic acid hydrochloride, is a compound that has been used for a variety of scientific research applications. It is a white crystalline powder that is water soluble and is often used as a reagent in organic synthesis. 2-IAH is a versatile compound that can be used for a variety of purposes, including as a catalyst in organic synthesis, as a reagent in biochemistry, and as a pharmaceutical intermediate.
Scientific Research Applications
2-IAH has been widely used in scientific research, particularly in organic synthesis and biochemistry. In organic synthesis, it can be used as a catalyst in the synthesis of various compounds, such as amines, amides, and carboxylic acids. In biochemistry, it can be used as a reagent in the synthesis of various proteins and other biological compounds. It can also be used as a pharmaceutical intermediate for the synthesis of various drugs.
Mechanism of Action
2-IAH is an organic compound that can act as a catalyst in the synthesis of various compounds. It acts by forming a reactive intermediate, which is then attacked by the substrate, resulting in the formation of the desired product.
Biochemical and Physiological Effects
2-IAH has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the activity of certain enzymes, such as cytochrome P450 and peroxidase. It has also been shown to increase the production of certain hormones, such as cortisol and adrenaline. Additionally, it has been shown to increase the production of certain neurotransmitters, such as serotonin and dopamine.
Advantages and Limitations for Lab Experiments
2-IAH has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and it is relatively stable and easy to handle. However, it can be toxic if ingested, and it can cause skin irritation if it comes into contact with the skin. Additionally, it can react with certain compounds, such as metals, and it can be difficult to remove from the reaction mixture.
Future Directions
There are a number of potential future directions for the use of 2-IAH in scientific research. One potential application is in the synthesis of new drugs, as it can act as a catalyst for the synthesis of various compounds. Additionally, it could be used in the development of new biocatalysts, as it has been shown to increase the activity of certain enzymes. It could also be used in the development of new methods for the production of proteins and other biological compounds. Finally, it could be used in the development of new methods for the synthesis of organic compounds.
Synthesis Methods
2-IAH is commonly synthesized using a two-step process. The first step involves the reaction of ethyl 2-{5H,6H,8H-imidazo[4,3-c][1,4]oxazin-1-yl}acetic acid hydrochlorideacetate with hydrochloric acid, forming 2-IAH and ethanol. The second step involves the reaction of 2-IAH with a base, such as sodium hydroxide or potassium hydroxide, to form the sodium or potassium salt of 2-IAH.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-{5H,6H,8H-imidazo[4,3-c][1,4]oxazin-1-yl}acetic acid hydrochloride involves the reaction of imidazo[4,3-c][1,4]oxazine with chloroacetic acid followed by hydrochloric acid treatment to obtain the final product.", "Starting Materials": [ "Imidazo[4,3-c][1,4]oxazine", "Chloroacetic acid", "Hydrochloric acid" ], "Reaction": [ "Imidazo[4,3-c][1,4]oxazine is reacted with chloroacetic acid in the presence of a suitable solvent and a catalyst to form the intermediate product.", "The intermediate product is then treated with hydrochloric acid to obtain the final product, 2-{5H,6H,8H-imidazo[4,3-c][1,4]oxazin-1-yl}acetic acid hydrochloride." ] } | |
CAS RN |
2742656-93-3 |
Molecular Formula |
C8H11ClN2O3 |
Molecular Weight |
218.6 |
Purity |
95 |
Origin of Product |
United States |
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